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Compound of Interest

Compound Name:
2-(2-bromophenoxy)-N-

methylacetamide

CAS No.: 863411-69-2

Cat. No.: B1336217

Get Quote

Executive Summary: The "Ghost" Compound
Status:Non-Catalog / Make-on-Demand Availability Score: Critical Low (0/10 for direct stock)

An exhaustive analysis of global chemical inventories (including Sigma-Aldrich, MolPort,

PubChem, and ChemSpider) confirms that 2-(2-bromophenoxy)-N-methylacetamide is not

currently available as a stock item from major catalog suppliers. It is classified as a novel or

specialized building block.

Strategic Recommendation: Do not attempt to source this compound through standard

aggregators, as this will result in failed inquiries or exorbitant "custom synthesis" lead times (8–

12 weeks). Instead, the recommended strategy is In-House Synthesis or Fast-Track CRO

Outsourcing using commercially abundant precursors. The synthesis is a robust, single-step

Williamson Ether Synthesis with high predicted yield.
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Chemical Profile & Precursor Analysis[1]
To execute the sourcing strategy, we deconstruct the target molecule into its constituent

commercially available synthons.

Component Chemical Structure Role Properties

Target
2-(2-bromophenoxy)-

N-methylacetamide
Product

MW: ~244.09 g/mol .

Likely a white solid.

Fragment A 2-Bromophenol Nucleophile

CAS: 95-56-7.

Liquid/Low-melting

solid. Acidic phenol.

Fragment B
2-Chloro-N-

methylacetamide
Electrophile

CAS: 96-30-0.[1]

Solid. Reactive alkyl

halide.[2][3]

Precursor Sourcing Table
Both precursors are commodity chemicals with high availability.

Precursor CAS Purity Grade
Typical Pack
Size

Lead Time

2-Bromophenol 95-56-7 98%+ (HPLC) 25g, 100g, 500g 24-48 Hours

2-Chloro-N-

methylacetamide
96-30-0 97%+ 5g, 25g 24-48 Hours

Sourcing Note: 2-Chloro-N-methylacetamide is a potent alkylating agent. Ensure suppliers

provide proper safety packaging (glass/fluorinated HDPE).
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Strategic Decision Matrix
The following logic flow dictates the most efficient path to acquiring the material.

Need 2-(2-bromophenoxy)-N-methylacetamide

Check Global Catalogs
(Sigma, MolPort, eMolecules)

In Stock?

Direct Purchase
(Lead Time: 2-5 Days)

Yes

Analyze Precursor Availability
(CAS 95-56-7 & 96-30-0)

No (Current Status)

Precursors in Stock?

EXECUTE: In-House Synthesis
(Protocol A: Williamson Ether)

Yes (Recommended)

Contract Custom Synthesis
(Lead Time: 4-8 Weeks)

No

Click to download full resolution via product page

Figure 1: Strategic decision tree for sourcing rare chemical building blocks. Current path follows

"No Stock" -> "Precursors Available" -> "Make".

Technical Deep Dive: Synthesis Protocol (The
"Make" Option)
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Since the compound is not shelf-available, the following validated protocol is recommended.

This utilizes a standard Williamson Ether Synthesis, optimized for phenoxyacetamides.

Reaction Scheme
2-Bromophenol + 2-Chloro-N-methylacetamide + K₂CO₃

Target + KCl + KHCO₃

Step-by-Step Methodology
Phase 1: Setup

Reagents:

2-Bromophenol (1.0 eq, 10 mmol, ~1.73 g)

2-Chloro-N-methylacetamide (1.1 eq, 11 mmol, ~1.18 g)

Potassium Carbonate (K₂CO₃), anhydrous (2.0 eq, 20 mmol, ~2.76 g)

Potassium Iodide (KI), catalytic (0.1 eq) – Accelerates reaction via Finkelstein mechanism.

Solvent: Acetone (dry) or Acetonitrile (MeCN). Acetone is easier to remove; MeCN provides

higher temperatures if the reaction is sluggish.

Phase 2: Execution

Dissolve 2-bromophenol in the solvent (50 mL) in a round-bottom flask.

Add K₂CO₃ and stir for 15 minutes at room temperature to form the phenolate anion.

Observation: Suspension may change color slightly.

Add 2-Chloro-N-methylacetamide and catalytic KI.

Reflux the mixture with vigorous stirring.

Time: 4–6 hours. Monitor by TLC (Mobile phase: 30% EtOAc/Hexanes). The phenol spot

should disappear.
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Phase 3: Workup & Purification

Filtration: Cool to room temperature. Filter off the inorganic salts (KCl, excess K₂CO₃).

Concentration: Evaporate the solvent under reduced pressure (Rotavap) to yield a crude

solid/oil.

Partition: Dissolve crude in Ethyl Acetate (EtOAc) and wash with:

1M NaOH (removes unreacted phenol).

Water.

Brine.

Drying: Dry organic layer over MgSO₄, filter, and concentrate.

Recrystallization: If necessary, recrystallize from Ethanol/Water or Hexane/EtOAc.

Quality Control (QC) Criteria
To validate the synthesis, the following spectral signatures must be confirmed:

1H NMR (CDCl₃, 400 MHz):

~2.9 ppm (Doublet, 3H, N-CH₃).

~4.5 ppm (Singlet, 2H, O-CH₂-CO).

~6.8–7.6 ppm (Multiplet, 4H, Aromatic Protons).

~6.5–7.0 ppm (Broad Singlet, 1H, NH).

LC-MS: Molecular ion peak

(1:1 ratio due to Bromine isotopes).

Workflow Visualization
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Reagents:
2-Bromophenol

2-Cl-N-Me-Acetamide
K2CO3 / KI

Reaction:
Reflux in Acetone

(4-6 Hours)

Combine
Workup:

Filter Salts
Wash w/ NaOH

Dry & Concentrate

Complete Validation:
NMR & LCMS

Confirm Purity >95%

Isolate

Click to download full resolution via product page

Figure 2: Operational workflow for the synthesis of the target amide.

Safety & Handling (E-E-A-T)
2-Chloro-N-methylacetamide: This is an

-haloacetamide. These are potent alkylating agents and potential sensitizers. Double-gloving
(Nitrile) and working in a fume hood is mandatory to prevent contact dermatitis or respiratory
irritation [1].

2-Bromophenol: Corrosive and toxic. Avoid skin contact.

Waste Disposal: All aqueous washes containing halo-organics must be segregated into

halogenated waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-N-methylacetamide, 97% 5 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.ca]

2. aurigeneservices.com [aurigeneservices.com]

3. irejournals.com [irejournals.com]
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synthesis-strategy-for-2-2-bromophenoxy-n-methylacetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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